Cas no 1261769-12-3 (Methyl 5-chloro-4-methylnicotinate)
1261769-12-3 structure
Product Name:Methyl 5-chloro-4-methylnicotinate
CAS No:1261769-12-3
MF:C8H8ClNO2
MW:185.607621192932
CID:1089445
PubChem ID:73554287
Update Time:2025-04-20
Methyl 5-chloro-4-methylnicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-chloro-4-methylnicotinate
- methyl 5-chloro-4-methylpyridine-3-carboxylate
- 1261769-12-3
- AT32633
- SCHEMBL14893447
-
- Inchi: 1S/C8H8ClNO2/c1-5-6(8(11)12-2)3-10-4-7(5)9/h3-4H,1-2H3
- InChI Key: UDKQGNJLYLYNOS-UHFFFAOYSA-N
- SMILES: ClC1=CN=CC(C(=O)OC)=C1C
Computed Properties
- Exact Mass: 185.0243562g/mol
- Monoisotopic Mass: 185.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 39.2Ų
Methyl 5-chloro-4-methylnicotinate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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